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Compound of Interest

Compound Name: HC Yellow NO. 7

Cat. No.: B010649 Get Quote

This in-depth guide provides a detailed technical overview of HC Yellow No. 7, a synthetic azo

dye of significant interest in various industrial and research applications. This document is

intended for researchers, scientists, and professionals in drug development and related fields,

offering a thorough examination of its chemical identity, properties, synthesis, applications, and

safety considerations.

Chemical Identification and Nomenclature
At its core, the precise identification of a chemical compound is paramount for any scientific

endeavor. HC Yellow No. 7 is designated by the following identifiers:
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Identifier Value Source

CAS Number 104226-21-3 [1][2]

IUPAC Name

2-[4-[(4-aminophenyl)diazenyl]-

N-(2-hydroxyethyl)-3-

methylanilino]ethanol

[1]

Chemical Formula C₁₇H₂₂N₄O₂ [1][2][3][4]

Molecular Weight 314.38 g/mol [2][3][4]

Synonyms

1-(4-Aminophenylazo)-2-

methyl-4-bis(β-

hydroxyethyl)aminobenzene,

Imexine® AA, COLIPA B080

[5][6]

These identifiers provide an unambiguous basis for sourcing, referencing, and conducting

research on this compound. The CAS number, in particular, is a universally recognized

standard that transcends regional and linguistic variations in chemical nomenclature.

Physicochemical Properties
Understanding the physicochemical properties of HC Yellow No. 7 is crucial for its formulation,

handling, and application. Key properties are summarized below:

Property Value Source

Physical Form Orange crystalline powder [3][6]

Melting Point 149 °C [2]

Boiling Point 578.8 ± 50.0 °C (Predicted) [2][3]

Density 1.20 ± 0.1 g/cm³ (Predicted) [2]

Flash Point 303.8 °C [3]

The molecule's structure, characterized by an azo bridge (-N=N-) connecting two substituted

aromatic rings, is the primary determinant of its vibrant yellow color and its chemical reactivity.
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[5] The presence of hydroxyl groups contributes to its polarity and potential for hydrogen

bonding, influencing its solubility and interaction with various substrates.

Synthesis Pathway
The production of HC Yellow No. 7 is a multi-step chemical synthesis process that demands

precise control over reaction conditions to ensure high purity and consistency.[5] The general

synthetic route is characteristic of azo dye production and can be visualized as follows:

Step 1: Diazotization

Step 2: Azo Coupling

p-Phenylenediamine

Diazonium Salt

NaNO₂ / HCl

Nitrous Acid

HC Yellow No. 7

N,N-bis(2-hydroxyethyl)-3-methylaniline

Click to download full resolution via product page

Figure 1: Generalized synthesis workflow for HC Yellow No. 7.

The synthesis begins with the diazotization of an aromatic amine, specifically p-

phenylenediamine, using nitrous acid (generated in situ from sodium nitrite and a strong acid)

to form a reactive diazonium salt.[5] This intermediate is then coupled with N,N-bis(2-

hydroxyethyl)-3-methylaniline. The electrophilic diazonium salt attacks the electron-rich

aromatic ring of the coupling component, resulting in the formation of the azo bond and the

final HC Yellow No. 7 molecule. The purity of the final product is often assessed using

techniques such as High-Performance Liquid Chromatography (HPLC), with specifications

typically requiring a purity of ≥99.0%.[3]
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Applications and Mechanisms of Action
The primary application of HC Yellow No. 7 is as a direct dye in the cosmetics industry,

particularly in semi-permanent hair coloring formulations.[5][6] Its mechanism of action in this

context is based on its ability to penetrate the hair shaft and deposit color without a chemical

oxidation process.[5] The relatively small size of the molecule allows it to diffuse into the hair

cuticle and cortex, where it is retained by physical forces.

Beyond its use in cosmetics, the well-defined chemical structure of HC Yellow No. 7 makes it a

valuable compound for research in dye chemistry.[3] As an azo dye, it can also serve as a

precursor or building block in the synthesis of more complex organic molecules.[3]

Safety and Toxicological Profile
A thorough understanding of the safety and toxicological profile of any chemical is a

prerequisite for its responsible use in research and product development.

Acute Toxicity: HC Yellow No. 7 is considered to be moderately toxic following a single oral

administration.[6] Studies in rats have indicated that 500 mg/kg is close to the median lethal

dose (LD50).[6]

Irritation and Sensitization: The compound has been evaluated for skin and eye irritation. While

some studies suggest a potential for skin irritation in certain individuals, it is generally not

considered a primary dermal or ocular irritant.[3][7] However, there is evidence to suggest that

it may act as a moderate skin sensitizer.[7]

Genotoxicity and Mutagenicity: Data on the genotoxicity and mutagenicity of HC Yellow No. 7
have been reviewed by regulatory bodies such as the European Commission's Scientific

Committee on Consumer Safety (SCCS).[6] Some in-vitro studies have shown a potential for

mutagenic activity.[7] For instance, it was found to be mutagenic in some strains of Salmonella

typhimurium and at the TK locus in mouse lymphoma cells, but non-mutagenic at the hprt locus

in the same cells.[7]

Regulatory Status: The use of HC Yellow No. 7 in cosmetic products is regulated. For

example, in the European Union, its use in semi-permanent hair dye formulations has been

assessed with a maximum concentration of 0.25%.[6]
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The following diagram illustrates the key decision points in a typical safety assessment

workflow for a cosmetic ingredient like HC Yellow No. 7.
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Figure 2: A simplified workflow for the safety assessment of a cosmetic ingredient.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b010649?utm_src=pdf-body
https://www.benchchem.com/product/b010649?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
HC Yellow No. 7 is a well-characterized synthetic azo dye with a specific and important role in

the cosmetics industry. Its chemical identity, defined by CAS number 104226-21-3 and IUPAC

name 2-[4-[(4-aminophenyl)diazenyl]-N-(2-hydroxyethyl)-3-methylanilino]ethanol, provides a

clear basis for scientific communication. While its primary application is in hair coloring, its

properties and synthesis are of interest to the broader chemical research community. A

comprehensive understanding of its toxicological profile is essential for its safe handling and

application, and researchers should always consult the latest safety data sheets and regulatory

guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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